Cas no 20836-12-8 (1H-2-Benzopyran-3-carboxylic acid, 1-oxo-, methyl ester)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 1-oxo-, methyl ester
• CAS No: 20836-12-8
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 1396325
• PubChem ID: 12553284
• Update Time: 2025-10-25

1H-2-Benzopyran-3-carboxylic acid, 1-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 1-oxo-, methyl ester
• methyl 1-oxo-1H-isochromene-3-carboxylate
• methyl 1-oxoisochromene-3-carboxylate
• EN300-397807
• methyl 1-oxo-1H-2-benzopyran-3-carboxylate
• RHMQZRGDGZQGRB-UHFFFAOYSA-
• Z1966964149
• InChI=1/C11H8O4/c1-14-11(13)9-6-7-4-2-3-5-8(7)10(12)15-9/h2-6H,1H3
• methyl isocoumarin-3-carboxylate
• 20836-12-8

• Inchi： 1S/C11H8O4/c1-14-11(13)9-6-7-4-2-3-5-8(7)10(12)15-9/h2-6H,1H3
• InChI Key： RHMQZRGDGZQGRB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C=C1C(=O)OC)=O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 1-oxo-, methyl ester

1H-2-Benzopyran-3-carboxylic acid, 1-oxo-, methyl ester (CAS No. 20836-12-8): An Overview

1H-2-Benzopyran-3-carboxylic acid, 1-oxo-, methyl ester (CAS No. 20836-12-8) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, also known as methyl 1-oxo-1H-chromene-3-carboxylate, is characterized by its unique structural features and potential applications in various scientific and industrial domains.

The molecular structure of methyl 1-oxo-1H-chromene-3-carboxylate consists of a chromene ring with a carboxylic acid moiety and a methyl ester group. The chromene ring, a six-membered benzene ring fused to a five-membered pyran ring, imparts significant stability and reactivity to the molecule. The presence of the carboxylic acid and methyl ester groups further enhances its chemical versatility, making it an attractive candidate for a wide range of synthetic transformations and biological studies.

In recent years, methyl 1-oxo-1H-chromene-3-carboxylate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. Research has shown that this compound can be readily modified to produce derivatives with enhanced pharmacological properties. For instance, studies have demonstrated that certain derivatives of methyl 1-oxo-1H-chromene-3-carboxylate exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for the treatment of various inflammatory diseases.

Beyond its pharmaceutical applications, methyl 1-oxo-1H-chromene-3-carboxylate has also found utility in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials such as polymers and coatings. Recent research has explored the use of this compound in the synthesis of conductive polymers, which have potential applications in electronic devices and energy storage systems. The ability to fine-tune the electronic properties of these materials through chemical modification further expands their utility in various technological applications.

The synthesis of methyl 1-oxo-1H-chromene-3-carboxylate typically involves a multi-step process that begins with the formation of the chromene ring followed by functional group transformations. One common synthetic route involves the condensation of a suitable aromatic aldehyde with a β-ketoester, followed by cyclization and oxidation steps to form the desired product. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it more accessible for large-scale applications.

In terms of safety and handling, methyl 1-oxo-1H-chromene-3-carboxylate is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. Proper storage conditions, such as keeping it in a cool, dry place away from direct sunlight and incompatible substances, are recommended to maintain its stability and purity.

The ongoing research into methyl 1-oxo-1H-chromene-3-carboxylate continues to uncover new possibilities for its application across various fields. Its unique chemical structure and versatile reactivity make it an invaluable tool for chemists and researchers working on novel compounds and materials. As our understanding of this compound deepens, it is likely that we will see even more innovative uses emerge in the coming years.